Cas no 1155912-44-9 ((3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone)
(3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone
- STL243489
- BBL032080
- (3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone
-
- Inchi: 1S/C11H13FN2O/c12-9-4-3-8(7-10(9)13)11(15)14-5-1-2-6-14/h3-4,7H,1-2,5-6,13H2
- InChI Key: NONOETQILPRNBN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1N)C(N1CCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Topological Polar Surface Area: 46.3
(3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AU99302-5g |
(3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone |
1155912-44-9 | 95% | 5g |
$940.00 | 2024-01-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400201-1g |
(3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone |
1155912-44-9 | 98% | 1g |
¥5418.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400201-5g |
(3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone |
1155912-44-9 | 98% | 5g |
¥14678.00 | 2024-08-09 |
(3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone
Introduction to (3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone (CAS No. 1155912-44-9)
(3-Amino-4-fluorophenyl) (pyrrolidin-1-yl)methanone) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1155912-44-9, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both an amino group and a fluorine substituent in its aromatic ring, combined with a pyrrolidine moiety, makes it a versatile intermediate for various chemical transformations.
The compound's molecular structure, featuring a methanone bridge between the aromatic ring and the pyrrolidine ring, contributes to its reactivity and functionality. This structural arrangement allows for diverse interactions with other molecular entities, making it a valuable building block in the synthesis of more complex molecules. In recent years, there has been growing interest in exploring the pharmacological properties of this compound and its derivatives.
Recent studies have highlighted the potential of (3-Amino-4-fluorophenyl) (pyrrolidin-1-yl)methanone as a lead compound in the development of novel therapeutic agents. The fluorine atom, in particular, plays a crucial role in modulating the bioactivity of the molecule. Fluorinated aromatic compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This has led to extensive research into fluorinated derivatives as candidates for drug discovery.
The pyrrolidine ring in the structure of (3-Amino-4-fluorophenyl) (pyrrolidin-1-yl)methanone) is another key feature that contributes to its pharmacological potential. Pyrrolidine scaffolds are commonly found in biologically active molecules, including several FDA-approved drugs. Their ability to interact with various biological receptors and enzymes makes them valuable in medicinal chemistry. The combination of these structural elements suggests that this compound could be a promising candidate for further investigation.
In terms of synthetic chemistry, (3-Amino-4-fluorophenyl) (pyrrolidin-1-yl)methanone) offers interesting opportunities for functionalization. The methanone group provides a site for further derivatization, allowing chemists to introduce additional functional groups or modify existing ones. This flexibility is crucial in drug development, where precise control over molecular structure is essential for achieving desired pharmacological effects.
The compound's electronic properties, influenced by the amino and fluoro substituents, also make it an attractive candidate for studying electronic interactions in pharmaceuticals. The amino group can participate in hydrogen bonding, while the fluorine atom can influence electron distribution through its electronegativity. These interactions can significantly impact the compound's solubility, bioavailability, and overall pharmacokinetic profile.
Current research is focusing on exploring the biological activity of (3-Amino-4-fluorophenyl) (pyrrolidin-1-yl)methanone) and its derivatives. Preliminary studies have shown promising results in several therapeutic areas, including anti-inflammatory and anticancer applications. The compound's ability to modulate key biological pathways makes it a compelling candidate for further investigation.
The synthesis of this compound involves multi-step reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the advancements in modern organic chemistry.
In conclusion, (3-Amino-4-fluorophenyl) (pyrrolidin-1-yl)methanone
1155912-44-9 ((3-Amino-4-fluorophenyl)(pyrrolidin-1-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)